Cas no 53826-89-4 (4-chloro-5H,7H-thieno[3,4-d]pyrimidine)

4-chloro-5H,7H-thieno[3,4-d]pyrimidine structure

53826-89-4 structure

Product Name:4-chloro-5H,7H-thieno[3,4-d]pyrimidine

CAS No:53826-89-4

MF:C₆H₅ClN₂S

MW:172.635298490524

MDL:MFCD11518938

CID:826105

PubChem ID:45789728

Update Time:2025-09-26

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine
- Chlor-4-dihydro-5,7-thieno<3,4-d>pyrimidin
- 4-chloro-5H,7H-thieno[3,4-d]pyrimidine
- SCHEMBL856223
- WYEUXQBLKOGGPZ-UHFFFAOYSA-N
- MFCD11518938
- DB-071749
- 4-Chloro-5,7-dihydrothieno-[3,4-d]pyrimidine
- 53826-89-4
- CS-0453391
- DTXSID80671979
- AKOS006323048
- MDL： MFCD11518938
- Inchi： 1S/C6H5ClN2S/c7-6-4-1-10-2-5(4)8-3-9-6/h3H,1-2H2
- InChI Key： WYEUXQBLKOGGPZ-UHFFFAOYSA-N
- SMILES： ClC1C2CSCC=2N=CN=1

Computed Properties

Exact Mass: 171.98600
Monoisotopic Mass: 171.986
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.1A^2
XLogP3: 1.2

Experimental Properties

Density: 1.483
Boiling Point: 340°C at 760 mmHg
Flash Point: 159.4°C
Refractive Index: 1.661
PSA: 51.08000
LogP: 1.87680

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C276980-2.5mg	4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4		2.5mg	$ 200.00	2022-04-01
TRC	C276980-5mg	4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4		5mg	$ 370.00	2022-04-01
TRC	C276980-10mg	4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4		10mg	$ 585.00	2022-04-01
Chemenu	CM151583-1g	4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4	95%	1g	$***	2023-05-30
eNovation Chemicals LLC	Y1002235-5g	4-chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4	95%	5g	$2000	2024-07-24
Chemenu	CM151583-1g	4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4	95%	1g	$439	2021-08-05
Chemenu	CM151583-5g	4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4	95%	5g	$1062	2021-08-05
Chemenu	CM151583-10g	4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4	95%	10g	$1595	2021-08-05
Alichem	A089000541-5g	4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4	95%	5g	$921.12	2023-09-01
Alichem	A089000541-10g	4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine	53826-89-4	95%	10g	$1436.40	2023-09-01

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Production Method

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Related Literature

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Related Categories

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Cas no 53826-89-4 (4-chloro-5H,7H-thieno[3,4-d]pyrimidine)

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Pricemore >>

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Production Method

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Related Literature

Related Categories

53826-89-4 (4-chloro-5H,7H-thieno[3,4-d]pyrimidine) Related Products